3,4-Dihydroxymandelate

• Molecular Formula: C8H7O5-
• Molecular Weight: 183.14 g/mol
• SMILES: C1=CC(=C(C=C1C(C(=O)[O-])O)O)O
• InChI: InChI=1S/C8H8O5/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,9-11H,(H,12,13)/p-1
• InChIKey: RGHMISIYKIHAJW-UHFFFAOYSA-M

Researchers requiring a catecholamine metabolite for enzyme studies often encounter cross-reactivity with generic mandelates. 3,4-Dihydroxymandelic acid eliminates this ambiguity. - Unique tyrosinase substrate: undergoes oxidative decarboxylation to 3,4-dihydroxybenzaldehyde, unlike 4-hydroxymandelic acid or VMA. - Superior antioxidant potency: IC50 of 130 nM for superoxide scavenging-5-fold lower than ascorbic acid; synergistic with α-tocopherol in lipid systems. - Definitive stereochemical probe: mandelate racemase is completely inactive toward D-3,4-dihydroxymandelate, ensuring assay specificity. Supplied with full analytical documentation for immediate laboratory deployment.

3,4-Dihydroxymandelate: Identity & Properties

3,4-Dihydroxymandelate (also known as 3,4-dihydroxymandelic acid anion or DOMA) is a hydroxy monocarboxylic acid anion derived from the conjugate base of 3,4-dihydroxymandelic acid, a catechol-containing metabolite of L-DOPA and norepinephrine [1]. This small molecule (C8H7O5⁻, molecular weight 183.14 g/mol) is characterized by a catechol moiety (3,4-dihydroxyphenyl group) adjacent to an α-hydroxycarboxylate functional group [2]. This unique structure underlies its roles as a human metabolite, an endogenous antioxidant, and a distinctive substrate/inhibitor for specific metalloenzymes such as tyrosinase, prolyl hydroxylase, and certain dehydrogenases [3].

• [1] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source
• [2] PubChem. (2025). 3,4-Dihydroxymandelate (CID 19793107). View Source
• [3] ChEBI. (2021). 3,4-dihydroxymandelic acid (CHEBI:27637). View Source

3,4-Dihydroxymandelate: Unique Functional Profile

In scientific and industrial applications, 3,4-dihydroxymandelate cannot be reliably substituted by structurally similar mandelates or catecholamines due to its divergent and often non-interchangeable behavior in key enzymatic systems. For instance, mandelate racemase from Pseudomonas fluorescens is completely inactive toward D-3,4-dihydroxymandelate, despite being active on D-p-hydroxymandelate and D-mandelate [1]. In tyrosinase-catalyzed reactions, 4-hydroxymandelic acid and 3-methoxy-4-hydroxymandelic acid fail to serve as either substrates or inhibitors, whereas 3,4-dihydroxymandelate uniquely undergoes an unusual oxidative decarboxylation to 3,4-dihydroxybenzaldehyde [2]. Furthermore, its antioxidant potency in radical scavenging assays is quantitatively superior to common antioxidants like ascorbic acid and α-tocopherol, with distinct synergistic effects in lipid systems [3]. The following quantitative evidence details why selecting the precise 3,4-dihydroxymandelate compound—rather than a generic mandelate or catechol derivative—is critical for reproducible and interpretable results.

• [1] Hegeman, G. D., Rosenberg, S. L., & Kenyon, G. L. (1966). Some properties of mandelate racemase from Pseudomonas fluorescens. Biochemical Journal, 101(2), 273–280. View Source
• [2] Sugumaran, M. (1986). Tyrosinase catalyzes an unusual oxidative decarboxylation of 3,4-dihydroxymandelate. Biochemistry, 25(16), 4489–4492. View Source
• [3] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source

3,4-Dihydroxymandelate: Evidence & Comparison Data

Superoxide Scavenging vs. Ascorbic Acid

In a superoxide trapping assay, 3,4-dihydroxymandelic acid (DHMA) exhibited a 5-fold lower IC50 value compared to standard ascorbic acid, demonstrating its superior potency as a superoxide radical scavenger [1].

Evidence Dimension	Superoxide radical scavenging activity
Target Compound Data	IC50 value is 5-fold lower than ascorbic acid
Comparator Or Baseline	Ascorbic acid (standard antioxidant)
Quantified Difference	5-fold lower IC50
Conditions	Superoxide trapping assay (cell-free system)

Why This Matters

This quantitative advantage supports the selection of DHMA over generic antioxidants like ascorbic acid for studies requiring potent superoxide radical neutralization, particularly in cellular models of oxidative stress.

• [1] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source

DPPH Radical Scavenging Activity

In the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, DHMA demonstrated a 4-fold higher radical scavenging activity compared to standard antioxidants ascorbic acid, α-tocopherol, and butylated hydroxytoluene (BHT) [1].

Evidence Dimension	DPPH radical scavenging activity
Target Compound Data	4-fold higher activity than comparators
Comparator Or Baseline	Ascorbic acid, α-tocopherol, BHT
Quantified Difference	4-fold higher radical scavenging
Conditions	DPPH assay (cell-free system)

Why This Matters

This directly comparable data provides a clear rationale for using DHMA over commonly available antioxidants in assays where DPPH scavenging is a primary endpoint, offering enhanced sensitivity and dynamic range.

• [1] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source

Lipid Autoxidation Inhibition vs. α-Tocopherol

In accelerated autoxidation of bulk lipids, DHMA derivatives (specifically 3,4-dihydroxymandelic acid dopamide) were 2–3.5 times more potent inhibitors of lipid oxidation compared to standard antioxidants α-tocopherol and BHT [1].

Evidence Dimension	Inhibition of bulk lipid autoxidation
Target Compound Data	2–3.5× more potent inhibition
Comparator Or Baseline	α-Tocopherol and BHT
Quantified Difference	2- to 3.5-fold higher potency
Conditions	Accelerated autoxidation of bulk lipids

Why This Matters

This data supports the selection of DHMA-based compounds for applications requiring superior lipid stabilization, such as in food preservation or the development of oxidation-resistant formulations, where standard antioxidants may underperform.

• [1] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source

Mandelate Racemase Substrate Discrimination

Mandelate racemase from Pseudomonas fluorescens is active towards D-p-hydroxymandelate but completely inactive towards D-3,4-dihydroxymandelate [1]. This strict structural selectivity underpins its utility in metabolic pathway engineering and diagnostic applications where racemization must be avoided.

Evidence Dimension	Enzyme activity (racemization)
Target Compound Data	Inactive (no racemization detected)
Comparator Or Baseline	D-p-Hydroxymandelate (active substrate)
Quantified Difference	Qualitative: active vs. inactive
Conditions	Purified mandelate racemase, in vitro assay

Why This Matters

This strict discrimination ensures that D-3,4-dihydroxymandelate remains stereochemically stable in the presence of mandelate racemase, a critical consideration for biocatalytic processes or when studying catecholamine metabolic flux.

• [1] Hegeman, G. D., Rosenberg, S. L., & Kenyon, G. L. (1966). Some properties of mandelate racemase from Pseudomonas fluorescens. Biochemical Journal, 101(2), 273–280. View Source

Tyrosinase-Catalyzed Oxidative Decarboxylation

Mushroom tyrosinase catalyzes an unusual oxidative decarboxylation of 3,4-dihydroxymandelate, yielding 3,4-dihydroxybenzaldehyde as the sole product [1]. In contrast, 4-hydroxymandelic acid and 3-methoxy-4-hydroxymandelic acid are neither substrates nor inhibitors of this reaction [1].

Evidence Dimension	Substrate conversion by tyrosinase
Target Compound Data	Converted to 3,4-dihydroxybenzaldehyde
Comparator Or Baseline	4-Hydroxymandelic acid, 3-methoxy-4-hydroxymandelic acid
Quantified Difference	Active vs. inactive (no reaction)
Conditions	Mushroom tyrosinase, in vitro assay

Why This Matters

This unique reactivity provides a biocatalytic route to 3,4-dihydroxybenzaldehyde (protocatechualdehyde), a valuable aromatic aldehyde for fine chemical and pharmaceutical synthesis, which cannot be accessed using the other mandelate analogs.

• [1] Sugumaran, M. (1986). Tyrosinase catalyzes an unusual oxidative decarboxylation of 3,4-dihydroxymandelate. Biochemistry, 25(16), 4489–4492. View Source

Prolyl Hydroxylase Inhibition

3,4-Dihydroxymandelate inhibits chicken procollagen-proline, 2-oxoglutarate-4-dioxygenase (prolyl 4-hydroxylase) with a reported Ki of 9,000 nM [1]. This inhibition constant provides a quantitative benchmark for evaluating its potency relative to other catechol-based inhibitors of this collagen biosynthesis enzyme, although direct comparator data for other mandelates in this assay are not available.

Evidence Dimension	Enzyme inhibition constant (Ki)
Target Compound Data	Ki = 9.00E+3 nM
Comparator Or Baseline	No direct comparator data available in this assay
Quantified Difference	N/A (baseline reference only)
Conditions	Procollagen-proline, 2-oxoglutarate 4-dioxygenase assay (Gallus gallus)

Why This Matters

This Ki value establishes 3,4-dihydroxymandelate as a weak but defined inhibitor of prolyl hydroxylase, providing a reference point for researchers studying catechol-based modulation of collagen synthesis and a potential starting scaffold for inhibitor optimization.

• [1] BindingDB. (2013). 3,4-Dihydroxymandelate, XVI (BDBM92714) – Ki data for procollagen-proline,2-oxoglutarate-4-dioxygenase. View Source

3,4-Dihydroxymandelate Application Scenarios

Antioxidant for Oxidative Stress Models

Given its 5-fold lower IC50 for superoxide scavenging and 4-fold higher DPPH radical scavenging activity compared to ascorbic acid and other standard antioxidants [1], 3,4-dihydroxymandelate is ideally suited as a positive control or investigational compound in studies of oxidative stress, particularly in primary human fibroblast models where it has demonstrated protection against H2O2-induced damage at low concentrations (0.001–0.0005% w/v) [1].

Biocatalytic Synthesis of 3,4-Dihydroxybenzaldehyde

The unique and specific oxidative decarboxylation of 3,4-dihydroxymandelate by tyrosinase, which is not catalyzed by 4-hydroxymandelic acid or 3-methoxy-4-hydroxymandelic acid [2], makes this compound a preferred substrate for the enzymatic production of 3,4-dihydroxybenzaldehyde. This approach offers a green chemistry route to an aromatic aldehyde used in pharmaceuticals, flavors, and fragrances.

Metabolic Pathway and Biomarker Studies

The absolute stereochemical discrimination exhibited by mandelate racemase (active on D-p-hydroxymandelate, inactive on D-3,4-dihydroxymandelate) [3] supports the use of 3,4-dihydroxymandelate as a stable metabolic tracer or a specific substrate for dehydrogenase assays. Its role as an endogenous metabolite of norepinephrine and L-DOPA also positions it as a biomarker candidate for catecholamine metabolism research.

Lipid Stabilization in Food and Cosmetics

The 2–3.5× greater potency of DHMA derivatives in inhibiting bulk lipid autoxidation compared to α-tocopherol and BHT [1], coupled with its synergistic effect when combined with α-tocopherol [1], supports its use as a high-performance antioxidant additive in oils, emulsions, and lipid-rich products where extended shelf-life and oxidative stability are critical.

• [1] Ley, J. P., et al. (2002). 3,4-Dihydroxymandelic acid, a noradrenalin metabolite with powerful antioxidative potential. Journal of Agricultural and Food Chemistry, 50(21), 5897–5902. View Source
• [2] Sugumaran, M. (1986). Tyrosinase catalyzes an unusual oxidative decarboxylation of 3,4-dihydroxymandelate. Biochemistry, 25(16), 4489–4492. View Source
• [3] Hegeman, G. D., Rosenberg, S. L., & Kenyon, G. L. (1966). Some properties of mandelate racemase from Pseudomonas fluorescens. Biochemical Journal, 101(2), 273–280. View Source